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Compound of Interest

Compound Name: L-Gulono-1,4-lactone-13C6

Cat. No.: B15553128 Get Quote

Essential Safety and Handling of L-Gulono-1,4-
lactone-13C6
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling L-Gulono-1,4-lactone-13C6, a stable isotope-labeled compound. The following

procedures and recommendations are compiled to ensure the safe handling, storage, and

disposal of this chemical, fostering a secure research environment.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling L-Gulono-1,4-lactone-13C6, appropriate personal protective equipment and

engineering controls are crucial to minimize exposure and ensure safety.
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Control Type Recommendation

Engineering Controls

Ventilation

Work in a well-ventilated area. For tasks that

may generate dust or aerosols, a chemical fume

hood is recommended.

Personal Protective Equipment (PPE)

Eye Protection
Safety glasses with side shields or chemical

safety goggles should be worn.

Hand Protection

Chemically resistant gloves, such as nitrile

gloves, are recommended. Inspect gloves for

any tears or degradation before use.

Body Protection
A standard laboratory coat should be worn to

protect from spills and contamination.

Respiratory Protection

Under normal use with adequate ventilation,

respiratory protection is not typically required. If

dust is generated, a NIOSH-approved N95

respirator may be used.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of L-Gulono-1,4-lactone-13C6
and to prevent contamination or degradation.
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Parameter Recommendation

Handling

General Hygiene

Avoid inhalation of dust. Avoid contact with

eyes, skin, and clothing. Wash hands thoroughly

after handling.

Weighing

When weighing the powder, do so in a draft-

shielded balance or a chemical fume hood to

prevent aerosolization.

Storage

Temperature

Store in a tightly sealed container in a cool, dry

place. Recommended storage temperatures are

between 2-8°C.[1]

Incompatibilities Keep away from strong oxidizing agents.

Spill and Disposal Plan
In the event of a spill or for the disposal of waste, the following procedures should be followed.
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Procedure Action

Spill Response

Small Spills

For small spills of the solid material, carefully

sweep up the material, avoiding dust

generation, and place it in a sealed container for

disposal.

Large Spills

For larger spills, wear appropriate PPE, contain

the spill, and collect the material into a suitable

container.

Decontamination Clean the spill area with soap and water.

Disposal

Waste Disposal

Dispose of waste material in accordance with

local, state, and federal regulations for chemical

waste. As stable isotopes are not radioactive, no

special radioactive disposal procedures are

necessary.

Experimental Protocol: Safe Handling Workflow
This protocol outlines the step-by-step process for safely handling L-Gulono-1,4-lactone-13C6
from receipt to disposal.

Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the product label matches the order information.

Preparation and Weighing:

Don the appropriate PPE (lab coat, gloves, safety glasses).

Perform all manipulations within a chemical fume hood or a designated well-ventilated

area.
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To weigh the compound, use a draft-shielded balance or a balance inside a fume hood to

prevent the aerosolization of the powder.

Use a clean spatula to transfer the desired amount of the compound to a tared weigh boat

or container.

Dissolution:

Add the desired solvent to the vessel containing the weighed L-Gulono-1,4-lactone-
13C6.

If necessary, gently agitate or stir the mixture to facilitate dissolution.

Experimental Use:

Conduct the experiment following the established laboratory protocol.

Maintain a clean and organized workspace to prevent cross-contamination.

Decontamination and Waste Disposal:

Decontaminate all surfaces and equipment that came into contact with the chemical using

an appropriate cleaning agent.

Dispose of all waste, including empty containers, contaminated gloves, and other

disposable materials, in a designated chemical waste container.

Ensure that the waste container is properly labeled.

Post-Handling:

Remove PPE in the designated area to avoid contaminating other spaces.

Wash hands thoroughly with soap and water.

Update laboratory inventory records.
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Safe Handling Workflow for L-Gulono-1,4-lactone-13C6
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Caption: Workflow for the safe handling of L-Gulono-1,4-lactone-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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